Cas no 1805370-56-2 (2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine)

2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and selectivity in synthetic applications. The presence of bromine at the 2-position enhances its utility as an intermediate in cross-coupling reactions, while the difluoromethyl group contributes to improved metabolic stability in pharmaceutical contexts. The hydroxyl and methoxy functional groups at the 5- and 6-positions provide additional sites for further functionalization, making this compound a versatile building block in medicinal chemistry and agrochemical research. Its well-defined structure ensures consistent performance in nucleophilic substitutions and metal-catalyzed transformations, supporting the development of novel bioactive molecules.

2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine structure

1805370-56-2 structure

Product Name:2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine

CAS No:1805370-56-2

MF:C₇H₆BrF₂NO₂

MW:254.028848171234

CID:4800822

Update Time:2025-06-08

2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine
- Inchi： 1S/C7H6BrF2NO2/c1-13-7-4(12)2-3(6(9)10)5(8)11-7/h2,6,12H,1H3
- InChI Key： KVMXTNDSAUBVRV-UHFFFAOYSA-N
- SMILES： BrC1=C(C(F)F)C=C(C(=N1)OC)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 173
XLogP3: 2.4
Topological Polar Surface Area: 42.4

2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024006792-500mg	2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine	1805370-56-2	97%	500mg	$1,019.20	2022-04-01
Alichem	A024006792-1g	2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methoxypyridine	1805370-56-2	97%	1g	$1,747.20	2022-04-01